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Compound of Interest

Compound Name:
2-Amino-4-methoxy-5-

nitrobenzonitrile

Cat. No.: B597350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the handling, storage, and properties of 2-
Amino-4-methoxy-5-nitrobenzonitrile. It also includes protocols and visualizations to guide

its use in a laboratory setting.

Product Information
Chemical Name: 2-Amino-4-methoxy-5-nitrobenzonitrile CAS Number: 1269292-82-1

Molecular Formula: C₈H₇N₃O₃[1] Molecular Weight: 193.16 g/mol [1][2]

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety data for 2-Amino-4-methoxy-5-
nitrobenzonitrile is presented below.
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Property Value Reference

Physical State Solid, Powder [3]

Appearance Yellow to Brown [3][4]

Melting Point
200-207 °C (literature value for

a related isomer)

Boiling Point 454.4 ± 45.0 °C (Predicted) [1]

Flash Point 228.6 ± 28.7 °C (Predicted) [1]

Density 1.40 ± 0.1 g/cm³ (Predicted) [1]

Solubility

Soluble in organic solvents like

ethanol and dichloromethane;

less soluble in water. The

presence of amino and nitro

groups suggests greater

solubility in polar solvents.

[5][6]

LogP 1.71 [1]

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of 2-Amino-4-methoxy-5-
nitrobenzonitrile and ensuring laboratory safety.

3.1. Personal Protective Equipment (PPE)

When handling this compound, the following personal protective equipment should be worn:

Eye/Face Protection: Wear tightly fitting safety goggles.[7]

Skin Protection: Wear protective gloves and a laboratory coat.[4][8]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[2][4]
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3.2. Safe Handling Procedures

Handle in a well-ventilated place.[7]

Avoid contact with skin and eyes.[2]

Avoid formation of dust and aerosols.[2][7]

Wash hands and any exposed skin thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[9]

3.3. Storage Conditions

Store in a cool, dry, and well-ventilated place.[5][7][10]

Keep the container tightly closed.[4][7]

Store separately from incompatible materials such as strong oxidizing agents and acids.[5]

3.4. First Aid Measures

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a physician.[2][7]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[2]

Experimental Protocols
2-Amino-4-methoxy-5-nitrobenzonitrile is a versatile intermediate in organic synthesis,

particularly in the preparation of pharmaceutical compounds and dyes.[11][12][13]
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4.1. General Workflow for Use in Synthesis

The following diagram illustrates a general workflow for utilizing 2-Amino-4-methoxy-5-
nitrobenzonitrile as a starting material in a chemical synthesis.

General Synthetic Workflow
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Caption: General workflow for a chemical synthesis using 2-Amino-4-methoxy-5-
nitrobenzonitrile.

4.2. Example Synthetic Application: Synthesis of Polysubstituted 4-Aminoquinolines

While a specific protocol for 2-Amino-4-methoxy-5-nitrobenzonitrile is not detailed, a general

procedure for the synthesis of polysubstituted 4-aminoquinolines from 2-aminobenzonitriles

has been described.[14] This can be adapted for the target compound.

Materials:

2-Amino-4-methoxy-5-nitrobenzonitrile

Ynone (reaction partner)

Anhydrous Potassium tert-butoxide (KOtBu)

Anhydrous Dimethyl sulfoxide (DMSO)

Ethyl acetate

Water

Saturated brine solution

Anhydrous Sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

In an oven-dried reaction vial, dissolve the ynone (0.5 mmol) and 2-Amino-4-methoxy-5-
nitrobenzonitrile (0.6 mmol) in anhydrous DMSO (2.0 mL).

Add anhydrous KOtBu (2.0 equivalents) to the solution.

Stir the resulting reaction mixture at 100°C for 1 hour.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).
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Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 10

mL).

Wash the combined organic layers with a saturated brine solution and dry over anhydrous

Na₂SO₄.

Concentrate the organic layer under reduced pressure to obtain the crude product.

Purify the crude material by column chromatography on silica gel.

Biological Context and Signaling Pathways
2-Amino-4-methoxy-5-nitrobenzonitrile serves as a crucial intermediate in the synthesis of

targeted cancer therapies, such as Gefitinib.[12] Gefitinib is a tyrosine kinase inhibitor that

targets the Epidermal Growth Factor Receptor (EGFR). Therefore, the relevance of this

precursor is linked to the EGFR signaling pathway, which is often dysregulated in various

cancers, particularly non-small cell lung cancer.

The diagram below illustrates a simplified representation of the EGFR signaling pathway and

the point of inhibition by drugs synthesized from intermediates like 2-Amino-4-methoxy-5-
nitrobenzonitrile.
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Simplified EGFR Signaling Pathway
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Caption: Role of EGFR inhibitors in blocking downstream signaling.

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant.[4] Chemical waste

generators must determine whether a discarded chemical is classified as a hazardous waste

and must comply with federal, state, and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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